Cas no 16266-85-6 (Ethyl 4-hydroxy-1-oxo-1H-2-benzopyran-3-carboxylate)

• Product Name: Ethyl 4-hydroxy-1-oxo-1H-2-benzopyran-3-carboxylate
• CAS No: 16266-85-6
• MF: C₁₂H₁₀O₅
• MW: 234.204803943634
• CID: 2780657
• PubChem ID: 54723608
• Update Time: 2025-04-21

Ethyl 4-hydroxy-1-oxo-1H-2-benzopyran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• DTXSID80716273
• 16266-85-6
• Ethyl 4-hydroxy-1-oxo-1H-2-benzopyran-3-carboxylate
• SCHEMBL11701604

• Inchi： 1S/C12H10O5/c1-2-16-12(15)10-9(13)7-5-3-4-6-8(7)11(14)17-10/h3-6,13H,2H2,1H3
• InChI Key： KXTASKWMMVKCBY-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2C(=C1C(=O)OCC)O)=O

Computed Properties

• Exact Mass: 234.05282342Da
• Monoisotopic Mass: 234.05282342Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 72.8Ų